Cas no 1087784-70-0 (5-(piperazine-1-sulfonyl)furan-2-carboxamide)

• Product Name: 5-(piperazine-1-sulfonyl)furan-2-carboxamide
• CAS No: 1087784-70-0
• MF: C₉H₁₃N₃O₄S
• MW: 259.282220602036
• CID: 4570722
• PubChem ID: 39870117
• Update Time: 2025-06-09

5-(piperazine-1-sulfonyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Piperazine-1-sulfonyl)furan-2-carboxamide
• 2-Furancarboxamide, 5-(1-piperazinylsulfonyl)-
• 5-piperazin-1-ylsulfonylfuran-2-carboxamide
• EN300-39527
• C9H13N3O4S
• AB00996678-01
• DTXSID301256019
• AKOS034278208
• 5-(1-Piperazinylsulfonyl)-2-furancarboxamide
• CS-0248262
• G24611
• CHEMBL4556041
• 1087784-70-0
• 5-(piperazin-1-ylsulfonyl)-2-furamide
• Z385474948
• 5-(piperazine-1-sulfonyl)furan-2-carboxamide

• Inchi： 1S/C9H13N3O4S/c10-9(13)7-1-2-8(16-7)17(14,15)12-5-3-11-4-6-12/h1-2,11H,3-6H2,(H2,10,13)
• InChI Key： OXIAPQGSCKWZLP-UHFFFAOYSA-N
• SMILES： O1C(S(N2CCNCC2)(=O)=O)=CC=C1C(N)=O

Computed Properties

• Exact Mass: 259.06267708g/mol
• Monoisotopic Mass: 259.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 114Ų

Additional information on 5-(piperazine-1-sulfonyl)furan-2-carboxamide

Comprehensive Overview of 5-(piperazine-1-sulfonyl)furan-2-carboxamide (CAS No. 1087784-70-0)

5-(piperazine-1-sulfonyl)furan-2-carboxamide (CAS No. 1087784-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique piperazine-sulfonyl and furan-carboxamide moieties, exhibits promising potential in drug discovery and development. Researchers are increasingly exploring its applications due to its structural versatility and interaction with biological targets.

The compound's sulfonyl group and furan ring contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Its CAS No. 1087784-70-0 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern research. Recent studies highlight its role in modulating enzyme activity and its potential as a scaffold for designing novel therapeutics.

In the context of current trends, 5-(piperazine-1-sulfonyl)furan-2-carboxamide aligns with the growing interest in small-molecule inhibitors and targeted drug delivery systems. The rise of AI-driven drug discovery has further amplified the demand for such compounds, as they are often screened for their binding affinities and pharmacokinetic properties. This compound's piperazine moiety is particularly noteworthy, as it is a common feature in many FDA-approved drugs, enhancing its appeal to medicinal chemists.

From a synthetic perspective, the preparation of 5-(piperazine-1-sulfonyl)furan-2-carboxamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are optimized to achieve high yields and purity, ensuring the compound's suitability for further biological evaluation. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its structure and confirm its identity.

The compound's potential applications extend beyond pharmaceuticals. It is also investigated in material science for its ability to form stable complexes with metals, which could be useful in catalysis or sensor development. Additionally, its furan-carboxamide derivative is studied for its fluorescence properties, opening doors for its use in bioimaging and diagnostic tools.

As the scientific community continues to explore 5-(piperazine-1-sulfonyl)furan-2-carboxamide, its CAS No. 1087784-70-0 remains a key identifier in literature and patent filings. The compound's versatility and relevance to cutting-edge research ensure its place as a subject of ongoing investigation. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.